Cas no 88988-05-0 (3-Thiomorpholinone, 2-heptadecyl-)

3-Thiomorpholinone, 2-heptadecyl- structure
88988-05-0 structure
Product Name:3-Thiomorpholinone, 2-heptadecyl-
CAS No:88988-05-0
MF:C21H41NOS
MW:355.621345281601
CID:617038
PubChem ID:71321242
Update Time:2025-04-19

3-Thiomorpholinone, 2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiomorpholinone, 2-heptadecyl-
    • 2-heptadecylthiomorpholin-3-one
    • 88988-05-0
    • DTXSID60751081
    • Inchi: 1S/C21H41NOS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21(23)22-18-19-24-20/h20H,2-19H2,1H3,(H,22,23)
    • InChI Key: WDACCDNEYQVARH-UHFFFAOYSA-N
    • SMILES: S1CCNC(C1CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 355.29088610g/mol
  • Monoisotopic Mass: 355.29088610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 54.4Ų
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